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Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde

Cat. No.: B128957 Get Quote

An In-depth Technical Guide to the Physical Properties of Cyclobutanecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Cyclobutanecarboxaldehyde (CAS No: 2987-17-9). The information is compiled from various

scientific sources and is intended to support research, development, and quality control

activities. This document includes a summary of quantitative data, detailed experimental

protocols for the determination of key physical properties, and workflow diagrams.

Quantitative Physical Properties
Cyclobutanecarboxaldehyde is a colorless to light yellow liquid with a pungent odor.[1][2] It is

an organic compound with the chemical formula C5H8O.[1] A summary of its key physical

properties is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C5H8O[1][2][3][4][5][6][7]

Molar Mass 84.12 g/mol [1][6][7]

Boiling Point 115-118 °C[8]

Melting Point Approximately -95 °C[1]

Density 0.92 - 0.9355 g/cm³[1][2][4][8]

Solubility
Soluble in water, ethanol, and ether.[2] Slightly

soluble in chloroform and ethyl acetate.[1][8]

Refractive Index 1.559[1][4]

Flash Point 22.8 - 23 °C[1][3][4]

Vapor Pressure 29.569 mmHg at 25°C[1][4]

Appearance Clear, colorless to light yellow oil/liquid[1][2]

Odor Pungent[1][2]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of liquid aldehydes like

Cyclobutanecarboxaldehyde are outlined below. These are generalized protocols and may

require optimization based on laboratory conditions and equipment.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9]

Methodology:

Apparatus Setup: Assemble a distillation apparatus or a reflux setup.[9][10] For micro-scale

determination, a small test tube with a side arm (Thiele tube) or a dedicated micro-boiling

point apparatus can be used.
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Sample Preparation: Place a small volume (e.g., 2-3 mL) of Cyclobutanecarboxaldehyde
into the boiling flask or test tube along with a boiling chip or a magnetic stir bar to ensure

smooth boiling.[10]

Thermometer Placement: Position a calibrated thermometer so that the top of the bulb is

level with the bottom of the side arm of the distillation head or just above the liquid surface in

a reflux setup.[10] This ensures the measurement of the vapor temperature, not the liquid

temperature.

Heating: Gently heat the sample. As the liquid boils, a ring of condensing vapor will rise. The

temperature will stabilize when the vapor is in equilibrium with the liquid.

Data Recording: Record the temperature at which the liquid boils and a steady stream of

distillate is collected, or when the condensation ring remains stable.[10] This stable

temperature is the boiling point. It is also crucial to record the atmospheric pressure at the

time of measurement, as boiling point is pressure-dependent.

Determination of Density
Density is the mass of a substance per unit volume.[11]

Methodology:

Apparatus: A pycnometer (density bottle) or a graduated cylinder and an analytical balance

are required.[12]

Mass Measurement:

Measure the mass of the clean, dry pycnometer (m1).

Fill the pycnometer with Cyclobutanecarboxaldehyde, ensuring no air bubbles are

present, and measure the total mass (m2).[12]

Volume Measurement:

Empty and clean the pycnometer.
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Fill the pycnometer with a reference liquid of known density (e.g., deionized water) at a

specific temperature and measure the mass (m3). The volume of the pycnometer (V) can

be calculated using the density of the reference liquid.

Calculation: The density (ρ) of Cyclobutanecarboxaldehyde is calculated using the

formula: ρ = (m2 - m1) / V[11][12]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[13]

Methodology:

Sample Preparation: In a small test tube, add a measured amount of

Cyclobutanecarboxaldehyde (e.g., 0.1 mL).[13][14]

Solvent Addition: Add a specific volume of the solvent to be tested (e.g., water, ethanol,

ether, chloroform, ethyl acetate) in small increments (e.g., 0.5 mL at a time).[15]

Observation: After each addition, vigorously shake or vortex the test tube and observe if the

aldehyde dissolves completely to form a single phase.[15][16]

Classification:

Soluble: If a homogeneous solution is formed.

Slightly Soluble: If only a small portion of the aldehyde dissolves.

Insoluble: If two distinct layers remain.[17] For aqueous solutions, the pH can be tested

with litmus paper to identify acidic or basic properties.[14][16]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Methodology:
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Apparatus: An Abbe refractometer is commonly used for this measurement.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Sample Application: Place a few drops of Cyclobutanecarboxaldehyde onto the prism of

the refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs of the eyepiece.

Data Recording: Read the refractive index value from the instrument's scale. Also, record the

temperature at which the measurement was taken, as the refractive index is temperature-

dependent.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for determining the physical properties of

Cyclobutanecarboxaldehyde.
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Caption: General workflow for physical property determination.
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Caption: Decision pathway for solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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